Cas no 328107-22-8 (3-Amino-N-3-(trifluoromethyl)phenylbenzamide)

• Product Name: 3-Amino-N-3-(trifluoromethyl)phenylbenzamide
• CAS No: 328107-22-8
• MF: C₁₄H₁₁F₃N₂O
• MW: 280.245153665543
• CID: 843342
• PubChem ID: 2317371
• Update Time: 2025-04-19

3-Amino-N-3-(trifluoromethyl)phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-N-(3-TRIFLUOROMETHYL-PHENYL)-BENZAMIDE
• 3-AMINO-N-[3-(TRIFLUOROMETHYL)PHENYL]BENZAMIDE
• Enamine_000835
• HMS1396F21
• SCHEMBL4463935
• CHEMBL260564
• DTXSID30368049
• BDBM50376386
• STL068885
• 328107-22-8
• PWIXALXUKMQSDT-UHFFFAOYSA-N
• CS-0218861
• F70272
• EN300-02326
• AKOS000115425
• 3-Amino-N-(3-(trifluoromethyl)phenyl)benzamide
• Z56784365
• 3-Amino-N-3-(trifluoromethyl)phenylbenzamide

• MDL： MFCD02703981
• Inchi： 1S/C14H11F3N2O/c15-14(16,17)10-4-2-6-12(8-10)19-13(20)9-3-1-5-11(18)7-9/h1-8H,18H2,(H,19,20)
• InChI Key： QGTCNXNNPZMXFF-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1)NC(C1C=CC=C(C=1)N)=O)(F)F

Computed Properties

• Exact Mass: 280.08234746g/mol
• Monoisotopic Mass: 280.08234746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 55.1Ų

3-Amino-N-3-(trifluoromethyl)phenylbenzamide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT